Cas no 89450-12-4 (3-Decanol, 4-ethynyl-2-methyl-)

3-Decanol, 4-ethynyl-2-methyl- structure
89450-12-4 structure
Product Name:3-Decanol, 4-ethynyl-2-methyl-
CAS No:89450-12-4
MF:C13H24O
MW:196.329064369202
CID:600017
PubChem ID:13182618
Update Time:2025-04-19

3-Decanol, 4-ethynyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Decanol, 4-ethynyl-2-methyl-
    • 4-ethynyl-2-methyldecan-3-ol
    • 89450-12-4
    • DTXSID90525353
    • Inchi: 1S/C13H24O/c1-5-7-8-9-10-12(6-2)13(14)11(3)4/h2,11-14H,5,7-10H2,1,3-4H3
    • InChI Key: XIXAVCAPFKWIIW-UHFFFAOYSA-N
    • SMILES: OC(C(C)C)C(C#C)CCCCCC

Computed Properties

  • Exact Mass: 196.182715385g/mol
  • Monoisotopic Mass: 196.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd